Acetylsulfadiazine

• IUPAC Name: N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]acetamide
• InChI: InChI=1S/C12H12N4O3S/c1-9(17)15-10-3-5-11(6-4-10)20(18,19)16-12-13-7-2-8-14-12/h2-8H,1H3,(H,15,17)(H,13,14,16)
• InChI Key: NJIZUWGMNCUKGU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NC=CC=N2
• Molecular Formula: C12H12N4O3S
• DSSTOX Substance ID: DTXSID00155362
• Molecular Weight: 292.32 g/mol
• CAS No.: 127-74-2

Description

N(4)-acetylsulfadiazine is a sulfonamide that is benzenesulfonamide substituted by an acetylamino group at position 4 and a pyrimidin-2-yl group at the nitrogen atom. It is a metabolite of the drug sulfadiazine. It has a role as a marine xenobiotic metabolite. It is a sulfonamide, a member of acetamides and a member of pyrimidines.

Scientific Research Applications

• Acetyl- and Butyrylcholinesterase Inhibition : Compounds like 5-Aryl-1,3,4-oxadiazoles, which are related to Acetylsulfadiazine, have shown potential as efficient inhibitors of acetyl- and butyrylcholinesterase. These inhibitors have potential applications in treating dementias and myasthenia gravis (Pflégr et al., 2022).

• Environmental Analysis : Studies have developed automated online SPE-LC-ESI-MS/MS methods for analyzing sulfonamides and their acetylated metabolites in groundwater, highlighting the issue of widespread pollution and the need for improved detection limits (García-Galán et al., 2011).

• Quantification in Biological Samples : A new liquid chromatographic method has been developed to accurately and precisely quantify trimethoprim, sulfadiazine, and N4-acetylsulfadiazine in broiler plasma, achieving detection limits in the low ng/ml range (Batzias et al., 2002).

• Photodegradation Studies : Research on the photodegradation of sulfonamides and their N4-acetylated metabolites in water under simulated sunlight irradiation has led to the identification of nine photoproducts, providing insights into their degradation pathways (Periša et al., 2013).

• Acetylcholinesterase Inhibitors and Immunity : Acetylcholinesterase inhibitors, which are used in the treatment of Alzheimer's disease, may also modulate the immune response through the cholinergic anti-inflammatory pathway (Pohanka, 2014).

• Metabolism in Animals : Studies have analyzed the metabolism of sulfadiazine in animals like pigs, revealing the presence of new metabolites and offering insights into the drug's pharmacokinetics and environmental impact (Lamshöft et al., 2007).

Mechanism of Action

Target of Action

N-Acetyl Sulfadiazine primarily targets the bacterial enzyme dihydropteroate synthetase . This enzyme plays a crucial role in the synthesis of folic acid, which is essential for bacterial growth .

Mode of Action

N-Acetyl Sulfadiazine acts as a competitive inhibitor of dihydropteroate synthetase . By binding to this enzyme, it prevents the proper processing of para-aminobenzoic acid (PABA), a substrate necessary for folic acid synthesis . This inhibition disrupts the synthesis of folic acid, leading to a halt in bacterial growth .

Biochemical Pathways

The primary biochemical pathway affected by N-Acetyl Sulfadiazine is the folic acid synthesis pathway in bacteria . By inhibiting dihydropteroate synthetase, N-Acetyl Sulfadiazine prevents the formation of dihydropteroic acid, a precursor to folic acid . This disruption in the pathway leads to a deficiency in folic acid, which is essential for bacterial DNA synthesis and cell division .

Pharmacokinetics

The pharmacokinetics of N-Acetyl Sulfadiazine and its parent compound, Sulfadiazine, have been studied in various organisms . Following oral administration, both compounds are absorbed and distributed throughout the body . The elimination half-life and the area under the concentration-time curve (AUC) of N-Acetyl Sulfadiazine and Sulfadiazine both show a declining trend with increasing temperature . The apparent volume of distribution (V_F) of Sulfadiazine in plasma increases with temperature, indicating a potential increase in bioavailability .

Result of Action

The primary result of N-Acetyl Sulfadiazine’s action is the inhibition of bacterial growth . By disrupting folic acid synthesis, N-Acetyl Sulfadiazine prevents bacteria from producing the nucleotides required for DNA and RNA synthesis . This leads to a halt in bacterial cell division and growth .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of N-Acetyl Sulfadiazine. For instance, temperature has been shown to affect the pharmacokinetics of N-Acetyl Sulfadiazine . Additionally, the compound’s interaction with soil humic acid has been investigated, providing insights into its environmental fate .

Safety and Hazards

Acetylsulfadiazine is harmful if swallowed. If ingested, it is recommended to call a poison center if you feel unwell.

Future Directions

The environmental behavior of sulfadiazine and its metabolites, including Acetylsulfadiazine, is a topic of ongoing research. The impact of temperature on the pharmacokinetics of sulfadiazine and its metabolites is also being studied. These studies will help in understanding the environmental fate of these compounds and their potential impacts on human and animal health.

Biochemical Analysis

Biochemical Properties

N-Acetyl Sulfadiazine interacts with various enzymes and proteins. It is a competitive inhibitor of the bacterial enzyme dihydropteroate synthetase . This enzyme is needed for the proper processing of para-aminobenzoic acid (PABA), which is essential for folic acid synthesis .

Cellular Effects

The effects of N-Acetyl Sulfadiazine on cells are primarily related to its antibacterial properties. By inhibiting the synthesis of folic acid, a compound necessary for bacterial growth, N-Acetyl Sulfadiazine can effectively halt the proliferation of bacteria .

Molecular Mechanism

N-Acetyl Sulfadiazine exerts its effects at the molecular level primarily through its interaction with the enzyme dihydropteroate synthetase. By acting as a competitive inhibitor of this enzyme, N-Acetyl Sulfadiazine prevents the synthesis of folic acid, thereby inhibiting bacterial growth .

Temporal Effects in Laboratory Settings

The effects of N-Acetyl Sulfadiazine can change over time in laboratory settings. For instance, the interaction of N-Acetyl Sulfadiazine with soil humic acid was found to be a fast first-order reaction with a time constant of 17.6±3.4 hours .

Metabolic Pathways

N-Acetyl Sulfadiazine is involved in the metabolic pathway of sulfadiazine. It is a major metabolite of sulfadiazine, produced in the liver through the process of acetylation .

Transport and Distribution

It is known that sulfonamides, the class of antibiotics to which N-Acetyl Sulfadiazine belongs, are distributed throughout the body, including the cerebrospinal fluid, placenta, and fetal tissues .